N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-(4-methoxyphenyl)sulfonylbutanamide
• InChI: InChI=1S/C19H20N2O4S2/c1-25-13-7-9-14(10-8-13)27(23,24)11-3-6-18(22)21-19-16(12-20)15-4-2-5-17(15)26-19/h7-10H,2-6,11H2,1H3,(H,21,22)
• InChI Key: AYXNXLJEUSCJCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=C(C3=C(S2)CCC3)C#N
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C19H20N2O4S2 and its molecular weight is 404.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, such as N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, have been synthesized for their biological activities, including as lipoxygenase inhibitors. The synthesis involves multiple steps, including esterification, hydrazidation, and final compound formation, highlighting the chemical versatility and potential pharmacological significance of such structures (Aziz‐ur‐Rehman et al., 2016).

Pharmacological Research

Butanamide derivatives, such as S 19812, have been studied for their dual inhibitory activity against cyclooxygenase and lipoxygenase pathways, showing promise in pain and inflammation models. This research underscores the potential therapeutic applications of butanamide derivatives in managing pain and inflammation with good gastric tolerance (C. Tordjman et al., 2003).

Mechanochemistry in Drug Synthesis

The application of mechanochemistry for the synthesis of sulfonyl-(thio)ureas, including known anti-diabetic drugs, demonstrates an innovative approach to drug synthesis. This method offers good to excellent yields and represents a step forward in the efficient and environmentally friendly production of pharmacologically relevant compounds (D. Tan et al., 2014).

Antimicrobial and Anticonvulsant Activities

Studies on heterocyclic compounds incorporating a sulfamoyl moiety have shown significant antimicrobial and anticonvulsant activities, indicating the broad potential of such compounds in pharmaceutical development. These findings highlight the importance of chemical diversity and structural optimization in discovering new therapeutic agents (E. Darwish et al., 2014); (A. A. Farag et al., 2012).